Cas no 113123-40-3 (3-Pyridinecarbonitrile, 1,2-dihydro-4-methyl-2-oxo-6-propyl-)

• Product Name: 3-Pyridinecarbonitrile, 1,2-dihydro-4-methyl-2-oxo-6-propyl-
• CAS No: 113123-40-3
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 3623176
• PubChem ID: 13837915
• Update Time: 2025-04-22

3-Pyridinecarbonitrile, 1,2-dihydro-4-methyl-2-oxo-6-propyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 1,2-dihydro-4-methyl-2-oxo-6-propyl-
• 1,2-Dihydro-4-methyl-2-oxo-6-propyl-3-pyridinecarbonitrile
• ZZZPJCCGVJYNAH-UHFFFAOYSA-N
• 4-methyl-2-oxo-6-propyl-1,2-dihydro-pyridine-3-carbonitrile
• 4-methyl-2-oxo-6-propyl-1,2-dihydro-3-pyridinecarbonitrile
• SCHEMBL1694783
• DB-421113
• 113123-40-3

• Inchi： 1S/C10H12N2O/c1-3-4-8-5-7(2)9(6-11)10(13)12-8/h5H,3-4H2,1-2H3,(H,12,13)
• InChI Key： ZZZPJCCGVJYNAH-UHFFFAOYSA-N
• SMILES： C1(=O)NC(CCC)=CC(C)=C1C#N

Computed Properties

• Exact Mass: 176.094963011Da
• Monoisotopic Mass: 176.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.9Ų